Cas no 1497378-87-6 ((1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide)

• Product Name: (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide
• CAS No: 1497378-87-6
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5776802
• PubChem ID: 65610030
• Update Time: 2025-10-28

(1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1497378-87-6
• EN300-1120751
• AKOS014948669
• (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide

• Inchi： 1S/C6H12N4O2S/c1-2-3-10-6(8-5-9-10)4-13(7,11)12/h5H,2-4H2,1H3,(H2,7,11,12)
• InChI Key： OHFHKXVUYUBQOF-UHFFFAOYSA-N
• SMILES： S(CC1=NC=NN1CCC)(N)(=O)=O

Computed Properties

• Exact Mass: 204.06809681g/mol
• Monoisotopic Mass: 204.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.2Ų

Additional information on (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide

Compound CAS No. 1497378-87-6: (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide

The compound with CAS number 1497378-87-6, known as (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their unique properties and versatility. The triazole ring in its structure contributes to its stability and reactivity, making it a valuable compound for researchers in the field of organic synthesis.

Recent studies have highlighted the importance of methanesulfonamides in medicinal chemistry. The triazole moiety in this compound has been shown to enhance bioavailability and improve pharmacokinetic properties. This makes it a promising candidate for the development of new drugs targeting various therapeutic areas, including anti-inflammatory agents and antiviral compounds.

The synthesis of (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide involves a multi-step process that begins with the preparation of the triazole ring. The reaction typically involves the condensation of an aldehyde with an amine derivative under specific conditions to form the triazole structure. Subsequent functionalization introduces the methanesulfonamide group, which plays a crucial role in modulating the compound's biological activity.

One of the most exciting developments in this area is the use of methanesulfonamides as bioisosteres for other functional groups. This approach allows chemists to fine-tune the physicochemical properties of molecules without significantly altering their core structure. For instance, replacing a carboxylic acid group with a methanesulfonamide can improve solubility and reduce toxicity, making it more suitable for drug delivery.

In terms of applications, (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide has shown potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo various coupling reactions makes it a versatile building block in organic synthesis. Researchers have also explored its use in click chemistry reactions, where triazole rings are often utilized as stable linkers between different molecular fragments.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its interaction with biological targets, such as enzymes and receptors. These studies suggest that the triazole ring may act as a key determinant in binding affinity and selectivity.

Moreover, the introduction of a propyl group into the triazole ring introduces steric effects that can influence the compound's activity. This modification allows for greater flexibility in designing molecules with tailored pharmacological profiles. For example, increasing chain length can improve lipophilicity while maintaining hydrogen bonding capabilities.

In conclusion, (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide is a highly promising compound with diverse applications in organic synthesis and drug discovery. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers seeking innovative solutions in medicinal chemistry.